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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzophenone

Cat. No.: B188743

Essential safety protocols and logistical plans are critical for the secure and effective handling
of 4-(Trifluoromethyl)benzophenone in a laboratory setting. This guide provides immediate,
procedural, and step-by-step instructions for researchers, scientists, and drug development
professionals. Adherence to these guidelines is paramount for minimizing exposure risks and
ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment

4-(Trifluoromethyl)benzophenone is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to prevent direct contact and
inhalation.

Quantitative Safety Data
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Parameter

Value

Source

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[2]

Signal Word Warning [3]
Physical State Solid [1]
Appearance Beige [1]

Melting Point/Range

113-116 °C/235.4 - 240.8 °F

[1]

Molecular Formula

C1l4H9F3O0

[1]

Molecular Weight

250.22

[1]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended equipment.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical Splash Goggles

Must meet European standard
EN 166 or OSHA 29 CFR
1910.133 regulations to protect
against splashes.[1][3]

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended.[1] Always
inspect gloves for integrity

before use.

Body Protection

Laboratory Coat

Wear a lab coat to prevent skin

exposure.[1][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 136 Approved

Respirator

Required for large-scale
operations or in case of
emergency.[1] For small-scale
laboratory use, ensure

adequate ventilation.[1]

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict operational plan is crucial for the safe handling and disposal of 4-

(Trifluoromethyl)benzophenone.

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Don all required PPE as specified in the table above.

e Handling:

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]
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o Avoid contact with skin and eyes.[4]

o Wash hands and any exposed skin thoroughly after handling.[3]

o Keep the container tightly closed when not in use.[3]

¢ In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1][3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.[1][3]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention.[1][3]

o Ingestion: Clean the mouth with water and seek medical attention.[3]

Disposal Plan: Step-by-Step Waste Management

Waste from 4-(Trifluoromethyl)benzophenone is classified as hazardous and must be
disposed of accordingly.[1]

o Waste Collection:

o Collect waste residues and unused product in a designated, labeled, and sealed container.

o Contaminated packaging should also be treated as hazardous waste.[1]

o Disposal Procedure:

[e]

Dispose of waste in accordance with European Directives and local regulations for
hazardous waste.[1]

[e]

Engage a licensed professional waste disposal service.[5]

o

Do not allow the chemical to enter the environment.[3]
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Workflow for Handling 4-
(Trifluoromethyl)benzophenone

1. Preparation 3. Emergency Response

Don Appropriate PPE

'

Ensure Proper Ventilation Administer First Aid & Seek Medical Attention

2. Hapdling
Y

Avoid Contact and Inhalation

'

Wash Hands After Use

4. Disi)osal

Collect in Labeled Container

'

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling 4-(Trifluoromethyl)benzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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